Cas no 1806749-79-0 (2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806749-79-0
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4841621
• Update Time: 2025-10-30

2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H7ClF3NO3/c1-16-8-5(4-15)6(2-10)14-3-7(8)17-9(11,12)13/h3-4H,2H2,1H3
• InChI Key： SJPCOEZRLFRWDR-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=C(C(=CN=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

Compound CAS No 1806749-79-0: 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

The compound with CAS No 1806749-79-0, named 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a pyridine ring substituted with a chloromethyl group at position 2, a methoxy group at position 4, a trifluoromethoxy group at position 5, and a carboxaldehyde group at position 3.

Recent studies have highlighted the potential of 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde as a key intermediate in the synthesis of bioactive compounds. Its unique combination of functional groups makes it an ideal candidate for exploring novel drug candidates, particularly in the areas of oncology and infectious diseases. The chloromethyl group introduces nucleophilic reactivity, while the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are critical properties for drug molecules.

One of the most promising applications of this compound lies in its ability to act as a building block for constructing complex heterocyclic frameworks. Researchers have successfully utilized it in the synthesis of pyrimidine and purine analogs, which are known for their antiviral and anticancer activities. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent inhibitory activity against human immunodeficiency virus (HIV) protease.

In addition to its role in drug discovery, 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde has also been explored for its potential in agrochemicals. Its ability to modulate plant growth regulators has led to investigations into its use as a herbicide or fungicide. Field trials conducted in collaboration with agricultural research institutions have shown promising results, particularly in enhancing crop resistance to fungal pathogens.

The synthesis of this compound involves a multi-step process that typically begins with the alkylation of a pyridine derivative followed by successive substitutions and oxidations. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. The use of microwave-assisted synthesis has also been reported to accelerate the reaction process while minimizing side reactions.

From an environmental perspective, researchers have been actively exploring the biodegradability and eco-toxicity profiles of 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde. Preliminary studies indicate that under aerobic conditions, this compound undergoes rapid degradation by microbial enzymes, suggesting its potential as an environmentally friendly alternative to traditional chemical agents.

In conclusion, 2-(Chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No 1806749-79-0) represents a valuable addition to the arsenal of chemical tools available for modern drug discovery and agricultural applications. Its unique chemical properties and versatile functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings.